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Compound of Interest

Compound Name: Anantin

Cat. No.: B15600466 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the anantin peptide, a naturally

occurring cyclic polypeptide with significant potential in cardiovascular research and drug

development. We will delve into its core structure and sequence, detail its biological activity as

an antagonist of the atrial natriuretic factor (ANF), and provide detailed experimental

methodologies for its synthesis, purification, and characterization.

Core Structure and Sequence of Anantin
Anantin is a cyclic peptide isolated from the bacterium Streptomyces coerulescens.[1][2] It is

composed of 17 L-amino acids, giving it a molecular weight of approximately 1870.98 Da.[3]

The primary amino acid sequence of anantin is:

Gly-Phe-Ile-Gly-Trp-Gly-Asn-Asp-Ile-Phe-Gly-His-Tyr-Ser-Gly-Asp-Phe[3]

A key structural feature of anantin is its cyclic nature. The cyclization is formed by an amide

bond between the α-amino group of the N-terminal Glycine (Gly1) and the β-carboxyl group of

the Aspartic acid at position 8 (Asp8).[3] This creates a unique looped structure that is crucial

for its biological activity.
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A summary of the key physicochemical properties of anantin is presented in the table below.

Property Value Reference

Molecular Formula C₉₀H₁₁₁N₂₁O₂₄ [1]

Molecular Weight 1870.98 Da [3]

Amino Acid Sequence

Gly-Phe-Ile-Gly-Trp-Gly-Asn-

Asp-Ile-Phe-Gly-His-Tyr-Ser-

Gly-Asp-Phe

[3]

Cyclization
Amide bond between Gly1 (α-

NH₂) and Asp8 (β-COOH)
[3]

Binding Affinity (Kd)
0.61 µM (for bovine adrenal

cortex ANF receptors)
[1][2]

Biological Activity and Mechanism of Action
Anantin functions as a competitive antagonist of the atrial natriuretic factor (ANF).[1][2] ANF is

a peptide hormone that plays a critical role in regulating blood pressure, blood volume, and

electrolyte homeostasis. It exerts its effects by binding to the natriuretic peptide receptor-A

(NPR-A), which possesses intrinsic guanylyl cyclase activity. The binding of ANF to NPR-A

activates the guanylyl cyclase domain, leading to the conversion of guanosine triphosphate

(GTP) to cyclic guanosine monophosphate (cGMP).[3][4][5] cGMP then acts as a second

messenger, mediating the downstream physiological effects of ANF, such as vasodilation and

natriuresis.

Anantin competitively binds to the ANF receptor, thereby preventing the binding of ANF and

inhibiting the subsequent activation of guanylyl cyclase and the production of cGMP.[1][2] This

antagonistic action makes anantin a valuable tool for studying the physiological roles of ANF

and a potential lead compound for the development of drugs targeting the ANF signaling

pathway.

Atrial Natriuretic Factor (ANF) Signaling Pathway and
Anantin's Point of Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15600466#anantin-peptide-structure-and-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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